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Introduction

2-Hydroxyeupatolide is a sesquiterpene lactone, a class of naturally occurring compounds
known for their diverse biological activities. Isolated from plants of the Eupatorium genus, which
have a long history in traditional medicine, 2-Hydroxyeupatolide has emerged as a compound
of significant interest for its potential therapeutic applications, particularly in the realm of anti-
inflammatory and anticancer research. This technical guide provides a comprehensive
overview of the chemical and physical properties of 2-Hydroxyeupatolide, its biological
activities with a focus on its mechanism of action, and detailed experimental protocols for its
study.

Chemical and Physical Properties

2-Hydroxyeupatolide, with the IUPAC name 4,8-dihydroxy-6,10-dimethyl-3-methylidene-
3a,4,5,8,9,11a-hexahydrocyclodecalb]furan-2-one, is a structurally complex molecule. A
summary of its key chemical and physical properties is presented below.[1] While experimental
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data for some properties are limited in publicly accessible databases, computed values provide

valuable estimates.

Property Value Source
Molecular Formula C15H2004 --INVALID-LINK--[1]
Molecular Weight 264.32 g/mol --INVALID-LINK--[1]
CAS Number 72229-33-5 --INVALID-LINK--[1]
4,8-dihydroxy-6,10-dimethyl-3-
methylidene-3a,4,5,8,9,11a-
IUPAC Name --INVALID-LINK--[1]
hexahydrocyclodeca[b]furan-2-
one
Computed XLogP3 0.7 --INVALID-LINK--[1]
Computed Topological Polar
66.8 A2 ~-INVALID-LINK--[1]
Surface Area
Computed Hydrogen Bond
2 --INVALID-LINK--
Donor Count
Computed Hydrogen Bond
4 --INVALID-LINK--
Acceptor Count
Computed Rotatable Bond
1 --INVALID-LINK--

Count

Biological Activity and Signaling Pathways

2-Hydroxyeupatolide exhibits significant anti-inflammatory and potential anticancer properties.

Its primary mechanism of action involves the modulation of key signaling pathways implicated

in inflammation and cell survival.

Anti-inflammatory Activity: Inhibition of the NF-kB

Signaling Pathway

Research has demonstrated that 2-Hydroxyeupatolide attenuates inflammatory responses by

inhibiting the nuclear factor-kappa B (NF-kB) signaling pathway.[2][3][4][5] NF-kB is a crucial
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transcription factor that regulates the expression of numerous pro-inflammatory genes,
including cytokines and enzymes involved in the inflammatory cascade.

The anti-inflammatory effects of 2-Hydroxyeupatolide are achieved through the following
mechanisms:

e Inhibition of Pro-inflammatory Mediators: 2-Hydroxyeupatolide has been shown to
suppress the production of nitric oxide (NO), a key inflammatory mediator, in
lipopolysaccharide (LPS)-stimulated macrophage cells.[2][4][5]

e Reduction of Pro-inflammatory Cytokines: The compound effectively reduces the expression
and secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-a),
interleukin-1beta (IL-13), and interleukin-6 (I1L-6).[2][4][5]

« Inhibition of NF-kB Translocation: 2-Hydroxyeupatolide inhibits the nuclear translocation of
the p65 subunit of NF-kB.[2][4][5] By preventing p65 from moving into the nucleus, it blocks
the transcription of NF-kB target genes, thereby downregulating the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.mdpi.com/1420-3049/28/13/5107
https://pubmed.ncbi.nlm.nih.gov/17268990/
https://pubmed.ncbi.nlm.nih.gov/17268990/
https://www.mdpi.com/1420-3049/30/3/597
https://www.mdpi.com/1420-3049/30/3/597
https://www.mdpi.com/1420-3049/30/3/597
https://www.scribd.com/document/456109833/Approximate-1H-and-13C-NMR-Shifts
https://www.scribd.com/document/456109833/Approximate-1H-and-13C-NMR-Shifts
https://www.benchchem.com/product/b15590481/docs#an-in-depth-technical-guide-to-2-hydroxyeupatolide-chemical-physical-and-biological-properties
https://www.benchchem.com/product/b15590481/docs#an-in-depth-technical-guide-to-2-hydroxyeupatolide-chemical-physical-and-biological-properties
https://www.benchchem.com/product/b15590481/docs#an-in-depth-technical-guide-to-2-hydroxyeupatolide-chemical-physical-and-biological-properties
https://www.benchchem.com/product/b15590481/docs#an-in-depth-technical-guide-to-2-hydroxyeupatolide-chemical-physical-and-biological-properties
https://www.benchchem.com/product/b15590481?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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